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Compound of Interest

Compound Name: Ethyl 3,4-dimethoxybenzoate

Cat. No.: B1581923

An In-depth Technical Guide to the Safe Laboratory Handling of Ethyl 3,4-dimethoxybenzoate

Foreword: A Proactive Approach to Chemical Safety

In the landscape of drug discovery and scientific research, the mastery of chemical handling is
not merely a procedural necessity but the bedrock of experimental integrity and personal
safety. This guide addresses the safe handling of Ethyl 3,4-dimethoxybenzoate (CAS: 3943-
77-9), a common intermediate in organic synthesis. As a Senior Application Scientist, my
objective extends beyond reciting regulations; it is to instill a deep, causal understanding of
why specific protocols are essential. The toxicological profile for Ethyl 3,4-dimethoxybenzoate
is not thoroughly investigated, a common scenario for many research chemicals.[1] This lack of
comprehensive data necessitates a conservative and proactive safety culture, where we treat
unknown hazards with the highest degree of caution. This document is structured to empower
researchers with the knowledge to build a self-validating system of safety for every experiment.

Section 1: Compound Profile & Inherent Risks

Ethyl 3,4-dimethoxybenzoate, also known as Ethyl veratrate, is an off-white to light yellow
solid organic compound.[2][3] Its utility in research and development, particularly as a building
block in synthetic chemistry, makes it a frequent presence in the laboratory.[2] Understanding
its physical properties is the first step in a robust risk assessment.
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Property Value Source
CAS Number 3943-77-9 [2]
Molecular Formula C11H1404 [4]
Molecular Weight 210.23 g/mol [4]
Appearance Off-white to light yellow solid [3]
Melting Point 43-44°C [2][3]
Boiling Point 295.5°C at 760 mmHg [2]
Flash Point 129.5°C [2]
Density ~1.1-1.2 g/lcm3 [2][3]
Storage Class 11 (Combustible Solids) [4]

Hazard Identification: An Exercise in Prudence

The available Safety Data Sheets (SDS) for Ethyl 3,4-dimethoxybenzoate lack a harmonized
GHS classification.[2] While one source provides an NFPA 704 rating of (0, 1, 0) — indicating
no health hazard, slight flammability, and stable reactivity — this should be interpreted with
caution.[2] Data for structurally related compounds, such as Ethyl 4-hydroxy-3-
methoxybenzoate, indicate potential hazards including being harmful if swallowed and causing
skin, eye, and respiratory irritation.[5] Given the incomplete toxicological data, a prudent
approach is to assume the compound may be irritating to the eyes, skin, and respiratory
system and may be harmful if ingested.
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Hazard for Ethyl 3,4-di

Potential for: Skin Irritation

Eye Irritation
Respiratory Irritation Suggests Precaution
Harmful if Swallowed

[

Analog Compound Data |e.g., Ethyl Vanillate, 4-| 3,4 1zoate

| Assume irritation potential |
| Minimize all routes of exposure |

[
| Prudent C ion | Handle as
L

GHS Cl ion trform:
Available Data NFPA Rating: HO, F1, RO
Solid with low vapor pressure at RT
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1. Preparation
- Review SDS
- Verify Fume Hood
- Assemble PPE & Spill Kit

2. Transport
- Use Secondary Containment

3. Weighing & Dispensing
- Inside Fume Hood
- Avoid Dust Generation
- Close Container Promptly

4. Reaction
- Add Reagent Slowly
- Keep System Closed

5. Cleanup & Decontamination
- Decontaminate Surfaces
- Segregate Waste

'

6. Waste Disposal
- Use Labeled, Sealed Container
- Follow Institutional Protocols

Evacuate Area
: Yes Call EHS
Is spill large or
outside containment? No c %S Soil 5 aminate A
. over & Sweep Spi econtaminate Area
Don Appropriate PPE (Avoid Dust) & Dispose of Waste)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1581923?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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